Cas no 2228663-01-0 (3-(1-ethylcyclobutyl)butan-1-amine)

• Product name: 3-(1-ethylcyclobutyl)butan-1-amine
• CAS No: 2228663-01-0
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6150041
• PubChem ID: 165850795

3-(1-ethylcyclobutyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethylcyclobutyl)butan-1-amine
• 2228663-01-0
• EN300-1769821

• Inchi： 1S/C10H21N/c1-3-10(6-4-7-10)9(2)5-8-11/h9H,3-8,11H2,1-2H3
• InChI Key： LADCCGOHFDSTRU-UHFFFAOYSA-N
• SMILES： NCCC(C)C1(CC)CCC1

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(1-ethylcyclobutyl)butan-1-amine

Research Brief on 3-(1-ethylcyclobutyl)butan-1-amine (CAS: 2228663-01-0): Recent Advances and Applications

3-(1-ethylcyclobutyl)butan-1-amine (CAS: 2228663-01-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutyl and amine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its molecular mechanisms, biological activities, and future directions for research.

The synthesis of 3-(1-ethylcyclobutyl)butan-1-amine has been optimized through recent advancements in organic chemistry methodologies. Researchers have reported efficient routes for its production, utilizing catalytic cyclization and amine functionalization techniques. These synthetic approaches not only improve yield and purity but also enable the exploration of structural analogs for enhanced biological activity. The compound's stability under physiological conditions has been a key focus, with studies confirming its suitability for further pharmacological evaluation.

Pharmacological studies have revealed that 3-(1-ethylcyclobutyl)butan-1-amine exhibits notable activity in modulating specific neurotransmitter systems, particularly those involving G-protein-coupled receptors (GPCRs). Preliminary in vitro and in vivo experiments suggest its potential as a therapeutic agent for neurological disorders, including anxiety and depression. Mechanistic studies indicate that the compound's cyclobutyl moiety plays a critical role in receptor binding, while the amine group contributes to its bioavailability and metabolic stability. These findings underscore the compound's versatility and warrant further investigation into its therapeutic applications.

In addition to its neurological effects, recent research has explored the compound's potential in oncology. Studies have demonstrated that 3-(1-ethylcyclobutyl)butan-1-amine can inhibit the proliferation of certain cancer cell lines, possibly through the modulation of cell cycle regulators. The compound's ability to cross the blood-brain barrier also makes it a candidate for treating brain tumors. Collaborative efforts between chemists and biologists are underway to elucidate its precise mechanisms of action and to optimize its efficacy and safety profiles.

Future research directions for 3-(1-ethylcyclobutyl)butan-1-amine include the development of derivatives with improved selectivity and reduced off-target effects. Computational modeling and high-throughput screening are being employed to identify optimal structural modifications. Additionally, preclinical trials are anticipated to evaluate its pharmacokinetics and toxicology in greater detail. The compound's unique chemical structure and broad biological activity position it as a promising candidate for further drug development, with potential applications spanning multiple therapeutic areas.

In conclusion, 3-(1-ethylcyclobutyl)butan-1-amine (CAS: 2228663-01-0) represents a significant advancement in chemical biology, with its multifaceted pharmacological properties and potential therapeutic applications. Continued research and collaboration across disciplines will be essential to fully realize its clinical potential and to address the challenges associated with its development. This brief highlights the compound's current status and future prospects, providing a foundation for further exploration in the field.